ethyl 4-{2-[1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetyl}piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H24N6O4/c1-3-31-21(30)25-10-8-24(9-11-25)18(28)13-26-14-22-19-17(20(26)29)12-23-27(19)16-6-4-15(2)5-7-16/h4-7,12,14H,3,8-11,13H2,1-2H3
• InChI Key: KPPSSCIKSOACCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)C
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazolo[3,4-d]pyrimidin-5-yl group, a piperazine ring, and an ester group. Compounds with these functional groups are often found in pharmaceuticals and could have various biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through multi-step reactions that involve the formation of the pyrazolo[3,4-d]pyrimidine core, followed by various substitutions at the appropriate positions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the ester group might undergo hydrolysis under acidic or basic conditions. The pyrazolo[3,4-d]pyrimidine core could potentially participate in various substitution reactions.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Compounds with similar structures have been found to exhibit neuroprotective and anti-inflammatory properties. They may act by inhibiting certain proteins involved in these processes.